Cas no 2171578-91-7 (1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide
• CAS No: 2171578-91-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6603369
• PubChem ID: 165508764
• Update Time: 2025-10-23

1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide
• EN300-1281834
• 2171578-91-7

• Inchi： 1S/C10H19N3O/c1-7-2-3-8(6-12-7)13-5-4-9(13)10(11)14/h7-9,12H,2-6H2,1H3,(H2,11,14)
• InChI Key： WBWKCPMSRVDGIZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CNC(C)CC1)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide

Research Brief on 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide (CAS: 2171578-91-7): Recent Advances and Applications

1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide (CAS: 2171578-91-7) is a novel small molecule that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine-2-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the efficiency of its production, making it more accessible for preclinical and clinical studies. The compound's structural features, including the piperidine and azetidine rings, contribute to its stability and bioavailability, which are critical factors for its therapeutic potential.

Pharmacological studies have revealed that 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide exhibits significant activity in modulating specific biological targets. For instance, recent research has demonstrated its efficacy in inhibiting certain enzymes or receptors implicated in neurological disorders and cancer. These findings are supported by in vitro and in vivo data, highlighting the compound's potential as a lead molecule for drug discovery.

In the context of neurological disorders, 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide has been investigated for its ability to cross the blood-brain barrier (BBB) and exert neuroprotective effects. Preliminary studies suggest that it may modulate neurotransmitter systems, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. However, further research is needed to elucidate its precise mechanism of action and optimize its pharmacokinetic properties.

Another area of interest is the compound's potential application in oncology. Recent studies have explored its role in targeting cancer cell proliferation and apoptosis. The ability of 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide to interfere with key signaling pathways has been demonstrated in various cancer cell lines, suggesting its utility as an adjunct therapy. Ongoing research aims to identify the most responsive cancer types and evaluate its safety profile in animal models.

Despite these promising findings, challenges remain in the development of 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed to advance the compound to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate its translation into clinical use.

In conclusion, 1-(6-methylpiperidin-3-yl)azetidine-2-carboxamide (CAS: 2171578-91-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a valuable subject for further research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical techniques, will be crucial in realizing its full clinical potential.